N-(2-Piperidinoethyl)-N'-(ethoxycarbonyl)piperazine

• Molecular Formula: C14H27N3O2
• Molecular Weight: 269.38 g/mol
• IUPAC Name: ethyl 4-(2-piperidin-1-ylethyl)piperazine-1-carboxylate
• InChI: InChI=1S/C14H27N3O2/c1-2-19-14(18)17-12-10-16(11-13-17)9-8-15-6-4-3-5-7-15/h2-13H2,1H3
• InChI Key: MUOFHICZLWSJBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CCN2CCCCC2

Description

N-(2-Piperidinoethyl)-N'-(ethoxycarbonyl)piperazine is a useful research compound. Its molecular formula is C14H27N3O2 and its molecular weight is 269.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 1-ethoxycarbonylpiperazine (10.9 grams; 0.069 moles), N-(2-chloroethyl)piperidine (10.2 grams; 0.069 moles) and potassium carbonate, (9.5 grams; 0.069 moles) in 100 cc of ethanol is heated to reflux for 4 hours. After cooling, the salt is filtered, the filtrate is evaporated and the oily residue is distilled under vacuo; b.p. 133°-136° C. (0.02 mm). Dihydrochloride: m.p. 254°-256° C. (from methanol); Rf=0.74 (MeOH-concentrated NH4OH 9.5:0.5); IR (neat); 2940, 2860, 2820, 1710, 1470, 1435, 1305, 1290, 1240, 1135, 1120, 1005, 770 cm-1.

Synthesis routes and methods II

Procedure details

By reaction of 1-(ethoxycarbonyl-4-(2-chloroethyl)-piperazine (11.05 grams; 0.05 moles), piperidine (4.3 grams; 0.05 moles) and potassium carbonate (7.0 grams; 0.05 moles) in 150 cc of ethanol by boiling until disappearance of the reactants by TLC (methanol), a product is obtained which is identical to the product described in Example 13 as shown by boiling point, melting point, mixed melting point of the dihydrochloride; Rf and IR.